Cas no 1564589-47-4 (3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine)

• Product Name: 3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine
• CAS No: 1564589-47-4
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6378149
• PubChem ID: 104680494
• Update Time: 2025-06-23

3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine
• 1564589-47-4
• 3-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]pyrrolidine
• EN300-1868050

• Inchi： 1S/C15H21N/c1-2-7-15-13(4-1)5-3-6-14(15)10-12-8-9-16-11-12/h1-2,4,7,12,14,16H,3,5-6,8-11H2
• InChI Key： YQCOJNUXCJFKOE-UHFFFAOYSA-N
• SMILES： N1CCC(C1)CC1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine

Professional Introduction to Compound with CAS No. 1564589-47-4 and Product Name: 3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine

The compound with the CAS number 1564589-47-4 and the product name 3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The synergistic combination of the tetrahydronaphthalene and pyrrolidine moieties in its molecular framework suggests a unique set of chemical properties that make it a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit a balance between structural complexity and biological activity. The presence of the tetrahydronaphthalen-1-yl group in this compound contributes to its stability and reactivity, while the methylpyrrolidine moiety enhances its solubility and bioavailability. These characteristics are particularly relevant in the context of drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy.

One of the most compelling aspects of this compound is its potential role as a scaffold for the development of new pharmaceutical agents. The tetrahydronaphthalene core is known for its ability to interact with various biological targets, making it an attractive building block for medicinal chemists. Additionally, the pyrrolidine ring is frequently incorporated into drug molecules due to its ability to modulate receptor binding and improve metabolic stability. The combination of these two structural elements in 3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine suggests that it may possess unique pharmacological properties that could be exploited in the treatment of various diseases.

Recent studies have highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and experimental techniques have been employed to elucidate the binding modes of this compound with potential target proteins. These studies have revealed that the tetrahydronaphthalen-1-yl moiety can effectively engage with hydrophobic pockets in protein active sites, while the methylpyrrolidine group provides additional interactions through hydrogen bonding or hydrophobic effects. This dual interaction mechanism could enhance the compound's affinity for biological targets and improve its overall efficacy.

The synthesis of 3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine presents an intriguing challenge due to its complex structural features. Advanced synthetic methodologies have been developed to construct this molecule efficiently while maintaining high purity standards. Techniques such as cross-coupling reactions, catalytic hydrogenation, and iterative functional group transformations have been employed to achieve this goal. The successful synthesis of this compound not only demonstrates the ingenuity of modern synthetic chemistry but also opens up new avenues for exploring its potential applications.

The pharmacological profile of 3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine is currently under investigation in several preclinical studies. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, preliminary data indicate that this compound could modulate neurotransmitter release or interfere with signal transduction cascades relevant to neurological disorders. These findings are particularly exciting given the increasing demand for innovative therapeutic strategies in areas such as neurology and psychiatry.

Moreover, the chemical diversity inherent in this compound makes it a valuable tool for exploring structure-activity relationships (SAR). By systematically modifying specific functional groups or substituents within its molecular framework, researchers can gain insights into how different structural features influence biological activity. This iterative approach is essential for optimizing drug candidates and identifying lead compounds with enhanced pharmacological properties. The versatility of 3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine as a scaffold underscores its potential utility in future drug discovery efforts.

The regulatory landscape surrounding novel pharmaceutical compounds like 3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine is also evolving. Regulatory agencies worldwide are increasingly focused on ensuring that new drugs meet stringent safety and efficacy standards before entering clinical use. This has led to more rigorous testing protocols and comprehensive toxicological assessments being conducted on candidate compounds during their development phases. The successful navigation of these regulatory hurdles will be critical for bringing this promising compound into clinical practice.

In conclusion,3-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine (CAS No. 1564589-47-4) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique molecular structure combines elements known to enhance biological activity while maintaining favorable pharmacokinetic properties. As research continues to uncover new insights into its pharmacological profile,this compound holds promise as a valuable tool for developing next-generation pharmaceutical agents.*